![molecular formula C7H7BrO2 B1591392 2-Bromo-6-(hydroxymethyl)phenol CAS No. 28165-46-0](/img/structure/B1591392.png)
2-Bromo-6-(hydroxymethyl)phenol
Overview
Description
“2-Bromo-6-(hydroxymethyl)phenol” is a chemical compound with the molecular formula C7H7BrO2 and a molecular weight of 203.03 . It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “2-Bromo-6-(hydroxymethyl)phenol” consists of a phenol group with a bromine atom and a hydroxymethyl group attached to it . The exact structural details are not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Bromo-6-(hydroxymethyl)phenol” are not fully detailed in the search results. The compound has a molecular weight of 203.03 . Other properties such as boiling point, melting point, and density are not available .Scientific Research Applications
Synthesis of Gold (III) Complex
“2-Bromo-6-(hydroxymethyl)phenol” is used in the synthesis of a gold (III) complex. The complex is synthesized in the presence of “2-Bromo-6-(hydroxymethyl)phenol” and m-nitroaniline. The reaction conditions are pH 7, λ = 412 nm and the mole ratio of “2-Bromo-6-(hydroxymethyl)phenol”: m-NA:Au 3+ is 1:1:1 .
Proteomic Research
This compound is a halogenated phenol derivative used for proteomic research. It is obtained from 4-bromophenol, formaldehyde, and NaOH .
Synthesis of Diaryl Methanes
“2-Bromo-6-(hydroxymethyl)phenol” is used in the alkylation reactions with substituted benzenes to produce new diaryl methanes .
Synthesis of Heterocyclic Compounds
“(Bromomethyl)phenols” are useful intermediates in the synthesis of some heterocyclic compounds .
Preparation of Anti-benzofurobenzofuran Diimides
“2-Bromophenol” was used in the preparation of anti-benzofurobenzofuran diimides .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that brominated phenols are often used in organic synthesis, particularly in suzuki–miyaura cross-coupling reactions . These reactions involve the coupling of an organoboron compound with a halide or pseudo-halide using a palladium catalyst .
Mode of Action
For instance, in Suzuki–Miyaura cross-coupling reactions, the bromine atom in the brominated phenol would typically be replaced by an organoboron group . This reaction is facilitated by a palladium catalyst .
Pharmacokinetics
The physicochemical properties of a compound, such as its molecular weight and lipophilicity, can influence its pharmacokinetic properties .
Result of Action
The compound’s participation in chemical reactions such as suzuki–miyaura cross-coupling could result in the formation of new carbon-carbon bonds, potentially leading to the synthesis of various organic compounds .
Action Environment
The action, efficacy, and stability of 2-Bromo-6-(hydroxymethyl)phenol can be influenced by various environmental factors. For instance, the efficiency of Suzuki–Miyaura cross-coupling reactions can be affected by factors such as the choice of solvent, the temperature, and the presence of a suitable catalyst .
properties
IUPAC Name |
2-bromo-6-(hydroxymethyl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrO2/c8-6-3-1-2-5(4-9)7(6)10/h1-3,9-10H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VALKLYSDRYWQFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40590430 | |
Record name | 2-Bromo-6-(hydroxymethyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40590430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-(hydroxymethyl)phenol | |
CAS RN |
28165-46-0 | |
Record name | 3-Bromo-2-hydroxybenzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28165-46-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-6-(hydroxymethyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40590430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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